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molecular formula C12H17N B162150 N-Cyclohexylaniline CAS No. 1821-36-9

N-Cyclohexylaniline

Cat. No. B162150
CAS RN: 1821-36-9
M. Wt: 175.27 g/mol
InChI Key: TXTHKGMZDDTZFD-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US05616806

Procedure details

The reaction was carried out using the same apparatus and the same procedure as in Example 1 except that zinc acetate was not employed. In this case, the distilled aniline layer contained as impurities of 200-400 ppm of cyclohexanol, 1300-2200 ppm of cyclohexanone, 80-150 ppm of cyclohexylideneaniline and 20 ppm of nitrobenzene, and the purity of the aniline was only 99.68-99.80%. Furthermore, in the liquid phase in the reactor, N-cyclohexylaniline was formed rapidly and its content reached about 1.7% after 9 hours had elapsed from the start of the reaction, although the content of nitrobenzene in this liquid phase was maintained at 0.01% or less.
Name
aniline
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Name
cyclohexanol
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Name
cyclohexanone
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Three
Name
cyclohexylideneaniline
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Four
Name
nitrobenzene
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Five
Name
aniline
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Six
Name
zinc acetate
Quantity
0 (± 1) mol
Type
catalyst
Reaction Step Seven
Name
N-cyclohexylaniline

Identifiers

REACTION_CXSMILES
NC1C=CC=CC=1.C1(O)CCCCC1.C1(=O)CCCCC1.[C:22]1(=[N:28][C:29]2[CH:34]=[CH:33][CH:32]=[CH:31][CH:30]=2)[CH2:27][CH2:26][CH2:25][CH2:24][CH2:23]1.[N+](C1C=CC=CC=1)([O-])=O>C([O-])(=O)C.[Zn+2].C([O-])(=O)C>[CH:29]1([NH:28][C:22]2[CH:27]=[CH:26][CH:25]=[CH:24][CH:23]=2)[CH2:34][CH2:33][CH2:32][CH2:31][CH2:30]1 |f:5.6.7|

Inputs

Step One
Name
aniline
Quantity
0 (± 1) mol
Type
reactant
Smiles
NC1=CC=CC=C1
Step Two
Name
cyclohexanol
Quantity
0 (± 1) mol
Type
reactant
Smiles
C1(CCCCC1)O
Step Three
Name
cyclohexanone
Quantity
0 (± 1) mol
Type
reactant
Smiles
C1(CCCCC1)=O
Step Four
Name
cyclohexylideneaniline
Quantity
0 (± 1) mol
Type
reactant
Smiles
C1(CCCCC1)=NC1=CC=CC=C1
Step Five
Name
nitrobenzene
Quantity
0 (± 1) mol
Type
reactant
Smiles
[N+](=O)([O-])C1=CC=CC=C1
Step Six
Name
aniline
Quantity
0 (± 1) mol
Type
reactant
Smiles
NC1=CC=CC=C1
Step Seven
Name
zinc acetate
Quantity
0 (± 1) mol
Type
catalyst
Smiles
C(C)(=O)[O-].[Zn+2].C(C)(=O)[O-]

Conditions

Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Outcomes

Product
Name
N-cyclohexylaniline
Type
product
Smiles
C1(CCCCC1)NC1=CC=CC=C1

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.